Cas no 1797886-87-3 (methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate)

• Product Name: methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate
• CAS No: 1797886-87-3
• MF: C₁₇H₁₇NO₆S
• MW: 363.384983778
• CID: 5374863
• PubChem ID: 72719141
• Update Time: 2025-05-20

methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS024564934
• methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate
• 1797886-87-3
• methyl 2-(3-((furan-2-ylmethyl)sulfonyl)azetidine-1-carbonyl)benzoate
• F6442-2376
• methyl 2-[3-(furan-2-ylmethylsulfonyl)azetidine-1-carbonyl]benzoate

• Inchi： 1S/C17H17NO6S/c1-23-17(20)15-7-3-2-6-14(15)16(19)18-9-13(10-18)25(21,22)11-12-5-4-8-24-12/h2-8,13H,9-11H2,1H3
• InChI Key： NFXLZQRSQCJCLM-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C(C2C=CC=CC=2C(=O)OC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 363.07765844g/mol
• Monoisotopic Mass: 363.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate

Methyl 2-{3-[(Furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate: A Comprehensive Overview

Methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate, identified by the CAS number 1797886-87-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methyl benzoate derivative, has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a benzoate moiety linked to an azetidine ring, which is further substituted with a methanesulfonyl group attached to a furan ring. This combination of functional groups contributes to its versatility and reactivity in different chemical environments.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design, particularly in the development of peptidomimetic agents. The azetidine ring, a four-membered cyclic amine, offers rigidity and conformational stability, making it an ideal scaffold for bioactive molecules. In the case of methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate, the azetidine ring is substituted with a methanesulfonyl group at position 3 and a benzoate group at position 1. This substitution pattern enhances the compound's ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding and hydrophobic interactions.

The furan moiety in this compound adds another layer of complexity and functionality. Furan rings are known for their aromaticity and ability to participate in various chemical reactions, including Michael addition and Diels-Alder reactions. In this compound, the furan ring is attached via a methanesulfonyl group, which acts as a versatile linker. The methanesulfonyl group not only stabilizes the structure but also introduces electrophilic character, enabling further functionalization or bioisosteric replacements.

Recent advancements in synthetic chemistry have made it possible to synthesize methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate with high efficiency and precision. Researchers have employed strategies such as nucleophilic substitution, coupling reactions, and ring-closing metathesis to construct the azetidine core and functionalize it with the desired substituents. These methods not only ensure high yields but also allow for fine-tuning of the compound's properties by varying the substituents on the furan ring or modifying the benzoate moiety.

The biological activity of methyl 2-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}benzoate has been explored in several recent studies. In vitro assays have demonstrated its potential as an inhibitor of certain proteases and kinases, which are key targets in cancer therapy and inflammatory diseases. The compound's ability to modulate these enzymes suggests its role in drug discovery programs aimed at developing novel therapeutic agents.

In addition to its pharmacological applications, methyl 2-{3-[(furan-2-yL)methanesulfonyl]azetidine -1-carbonyL}benzoate has shown promise in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are investigating its potential as a precursor for self-healing polymers or stimuli-responsive materials.

From an environmental perspective, understanding the degradation pathways of methyl 2-{3 - [(furan - 2 - yL ) methanesulfon y l ] az etidin e - 1 - carbony l } ben zo ate is crucial for assessing its environmental impact. Studies have shown that under certain conditions, such as microbial degradation or photolysis, the compound can undergo transformations that reduce its persistence in the environment. These findings are important for ensuring sustainable practices in its production and use.

In conclusion, methyl 2-{3 - [(furan - 2 - yL ) meth anesulfon y l ] az etidin e - 1 - carbony l } ben zo ate (CAS No. 1797886 -87 -3) represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as both a valuable tool in drug discovery and a versatile building block in materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.